Cas no 366014-13-3 (1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one)

1,1,1-Trifluoro-3-methyl-4-phenylbut-3-en-2-one is a fluorinated enone compound with applications in organic synthesis and pharmaceutical intermediates. Its trifluoromethyl group enhances reactivity and stability, while the α,β-unsaturated ketone moiety allows for versatile functionalization. The phenyl and methyl substituents contribute to structural diversity, making it valuable for constructing complex molecular frameworks.

1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one structure

366014-13-3 structure

Product Name:1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one

CAS No:366014-13-3

MF:C₁₁H₉F₃O

MW:214.183773756027

CID:4512596

PubChem ID:101131700

Update Time:2025-06-19

1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-one, 1,1,1-trifluoro-3-methyl-4-phenyl-, (3E)-
- 1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
- KUKWSXMBLHGBIG-BQYQJAHWSA-N
- EN300-1880968
- (E)-1,1,1-Trifluoro-3-methyl-4-phenylbut-3-en-2-one
- 366014-13-3
- (E)-1,1,1-Trifluoro-3-methyl-4-phenyl-3-butene-2-one
- Inchi： 1S/C11H9F3O/c1-8(10(15)11(12,13)14)7-9-5-3-2-4-6-9/h2-7H,1H3/b8-7+
- InChI Key： KUKWSXMBLHGBIG-BQYQJAHWSA-N
- SMILES： FC(C(/C(/C)=C/C1C=CC=CC=1)=O)(F)F

Computed Properties

Exact Mass: 214.06054939Da
Monoisotopic Mass: 214.06054939Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Pricemore >>

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Enamine	EN300-1880968-0.05g	1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one	366014-13-3	0.05g	$732.0	2023-09-18
Enamine	EN300-1880968-0.1g	1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one	366014-13-3	0.1g	$767.0	2023-09-18
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Enamine	EN300-1880968-0.5g	1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one	366014-13-3	0.5g	$836.0	2023-09-18
Enamine	EN300-1880968-1.0g	1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one	366014-13-3	1g	$871.0	2023-06-01
Enamine	EN300-1880968-2.5g	1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one	366014-13-3	2.5g	$1707.0	2023-09-18
Enamine	EN300-1880968-5.0g	1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one	366014-13-3	5g	$2525.0	2023-06-01
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